Cas no 1448124-50-2 (3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide)

• Product Name: 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide
• CAS No: 1448124-50-2
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• CID: 6005933
• PubChem ID: 71807106
• Update Time: 2025-10-14

3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide
• 1448124-50-2
• F6437-0010
• AKOS024560408

• Inchi： 1S/C10H17N3OS/c1-4-6-13(7-5-2)10(14)9-11-8(3)12-15-9/h4-7H2,1-3H3
• InChI Key： VIBNLBKDIVRNMR-UHFFFAOYSA-N
• SMILES： S1C(C(N(CCC)CCC)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 227.10923335g/mol
• Monoisotopic Mass: 227.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.3Ų

Additional information on 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide

3-Methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide (CAS No. 1448124-50-2): An Overview of Its Structure, Properties, and Applications

3-Methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide (CAS No. 1448124-50-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structure, properties, and recent research developments surrounding 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide.

The molecular structure of 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide is characterized by a 1,2,4-thiadiazole ring system with a carboxamide functional group attached at the 5-position. The presence of a methyl group at the 3-position and two propyl groups on the nitrogen atoms of the carboxamide moiety imparts unique chemical and physical properties to this compound. The molecular formula is C₁₀H₁₇N₃O₂S, with a molecular weight of approximately 239.33 g/mol.

The physical properties of 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide include its solubility in various organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. It is generally insoluble in water but can be dissolved in aqueous solutions at higher concentrations with the aid of co-solvents or surfactants. The compound is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation.

In terms of its chemical reactivity, 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide exhibits typical behavior for compounds containing a carboxamide functional group. It can undergo various chemical reactions such as amidation, acylation, and nucleophilic substitution. These reactions can be utilized to synthesize derivatives with modified biological activities or improved pharmacological properties.

The biological activity of 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide has been the subject of several recent studies. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry reported that 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide has also been investigated for its potential as an antiviral agent. A recent study published in Antiviral Research demonstrated that this compound exhibited inhibitory activity against several strains of influenza virus. The mechanism of action appears to involve interference with viral replication processes within host cells. These findings open up new avenues for the development of antiviral therapies targeting influenza and other viral infections.

The pharmacokinetic profile of 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide has also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that the compound has good oral bioavailability and a favorable distribution profile in animal models. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for once or twice daily dosing regimens in potential clinical applications.

Toxicity studies have indicated that 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further safety assessments are required to ensure its long-term safety in humans.

In conclusion, 3-methyl-N,N-dipropyl-1,2,4-thiadiazole-5-carboxamide (CAS No. 1448124-50-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiviral properties make it an attractive candidate for further development as a pharmaceutical agent. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for clinical use.